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Compound of Interest

Compound Name: 5-Chloro-2-iodoaniline

Cat. No.: B043998 Get Quote

Essential Safety and Handling Guide for 5-
Chloro-2-iodoaniline
For researchers, scientists, and drug development professionals, meticulous adherence to

safety protocols is paramount when handling chemical compounds. This guide provides

essential, immediate safety and logistical information for the handling and disposal of 5-
Chloro-2-iodoaniline, ensuring a secure laboratory environment.

Chemical Profile: 5-Chloro-2-iodoaniline is a solid substance characterized by a melting point

of 40-44 °C. It is classified as toxic if swallowed, harmful in contact with skin, and causes skin

and serious eye irritation or damage.[1] It may also cause respiratory irritation.[1]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protective equipment is mandatory to prevent

exposure. The following table summarizes the required PPE for handling 5-Chloro-2-
iodoaniline.
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Protection Type Specification
Rationale and Best
Practices

Eye/Face Protection
Chemical safety goggles or

faceshields.

Essential for preventing eye

contact which can cause

serious damage.[1]

Hand Protection
Protective gloves (e.g., Nitrile

rubber).

Necessary to avoid skin

contact, as the substance is

harmful.[1]

Body Protection Protective clothing, lab coat.

Provides a barrier against

accidental spills and

contamination of personal

clothing.[1]

Respiratory Protection

Type P2 (EN 143) respirator

cartridges or a dust mask (type

N95, US).

Required to prevent inhalation,

which can be toxic and cause

respiratory irritation.

Hazard Classification and Precautionary Statements
Understanding the hazard classification is critical for safe handling. The following table outlines

the GHS hazard statements and corresponding precautionary measures.
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GHS Hazard
Statement

Code
Precautionary
Statement

Code

Toxic if swallowed H301

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

P280

Harmful in contact

with skin
H312

IF SWALLOWED:

Immediately call a

POISON CENTER or

doctor/physician.

P301+P310

Causes skin irritation H315

IF ON SKIN: Wash

with plenty of soap

and water.

P302+P352

Causes serious eye

damage
H318

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

P305+P351+P338

Toxic if inhaled H331

Avoid breathing

dust/fume/gas/mist/va

pours/spray.

P261

May cause respiratory

irritation
H335

IF INHALED: Remove

victim to fresh air and

keep at rest in a

position comfortable

for breathing.

P304+P340
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The following workflow illustrates the standard procedure for the safe handling of 5-Chloro-2-
iodoaniline from receipt to disposal. Adherence to these steps is crucial for minimizing risk.
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Standard Operating Procedure for Handling 5-Chloro-2-iodoaniline.

Emergency Procedures: Chemical Spill Workflow
In the event of a chemical spill, a swift and organized response is critical to contain the hazard

and ensure personnel safety. The following diagram outlines the procedural workflow for

managing a spill of 5-Chloro-2-iodoaniline.
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Chemical Spill Response Workflow for 5-Chloro-2-iodoaniline
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Workflow for managing a chemical spill.
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First Aid Measures
In case of exposure, immediate action is required. The following table provides first-aid

guidance.

Exposure Route First Aid Procedure

If Inhaled
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

In Case of Skin Contact

Wash off with soap and plenty of water. Take the

victim immediately to the hospital. Consult a

physician.[1]

In Case of Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[1]

If Swallowed

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.[1]

Disposal Plan
Proper disposal of 5-Chloro-2-iodoaniline and its contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: All materials contaminated with 5-Chloro-2-iodoaniline, including gloves,

wipes, and disposable labware, must be collected in a dedicated, clearly labeled, and sealed

hazardous waste container.

Disposal Method: Offer surplus and non-recyclable solutions to a licensed disposal company.

[1] The material may be dissolved or mixed with a combustible solvent and burned in a

chemical incinerator equipped with an afterburner and scrubber.[1][2]

Regulatory Compliance: Waste material must be disposed of in accordance with the

Directive on waste 2008/98/EC as well as other national and local regulations.[1] Do not mix

with other waste. Handle uncleaned containers as you would the product itself.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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